Cas no 956699-06-2 (6-[cis-2,6-dimethylmorpholin-4-yl]pyridin-3-amine)

6-[cis-2,6-dimethylmorpholin-4-yl]pyridin-3-amine structure
956699-06-2 structure
Product Name:6-[cis-2,6-dimethylmorpholin-4-yl]pyridin-3-amine
CAS No:956699-06-2
MF:C11H17N3O
MW:207.272182226181
MDL:MFCD22393655
CID:2952044
PubChem ID:27351810
Update Time:2025-04-21

6-[cis-2,6-dimethylmorpholin-4-yl]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-((2R,6S)-2,6-二甲基吗啉代)吡啶-3-胺
    • 6-((2S,6R)-2,6-dimethylmorpholino)pyridin-3-amine
    • 6-[(2R,6S)-2,6-DIMETHYLMORPHOLIN-4-YL]PYRIDIN-3-AMINE
    • 3-pyridinamine, 6-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-, rel-
    • 6-(cis-2,6-dimethylmorpholino)pyridin-3-amine
    • 6-((2r,6s)-2,6-dimethyl morpholino)pyridin-3-amine
    • 3-Pyridinamine,6-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-,rel-
    • 6-[cis-2,6-dimethylmorpholin-4-yl]pyridin-3-amine
    • CHEMBL4919186
    • DTXSID901195940
    • rel-6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinamine
    • 956699-06-2
    • SCHEMBL3123098
    • VLPBNQMPKNGOJC-DTORHVGOSA-N
    • 6-((2R,6S)-2,6-dimethylmorpholino)pyridin-3-amine
    • MFCD22393655
    • rel-6-((2R,6S)-2,6-Dimethyl-4-morpholinyl)-3-pyridinamine
    • MDL: MFCD22393655
    • Inchi: 1S/C11H17N3O/c1-8-6-14(7-9(2)15-8)11-4-3-10(12)5-13-11/h3-5,8-9H,6-7,12H2,1-2H3/t8-,9+
    • InChI Key: VLPBNQMPKNGOJC-DTORHVGOSA-N
    • SMILES: O1[C@H](C)CN(C2C=CC(=CN=2)N)C[C@@H]1C

Computed Properties

  • Exact Mass: 207.137162174g/mol
  • Monoisotopic Mass: 207.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.4

6-[cis-2,6-dimethylmorpholin-4-yl]pyridin-3-amine Pricemore >>

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